N-(4-Chlorobenzyl)-2-(3-hydroxypropyl)-7-methyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxamide

• Molecular Formula: C19H19ClN2O3S
• Molecular Weight: 390.9 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(3-hydroxypropyl)-7-methyl-4-oxothieno[2,3-b]pyridine-5-carboxamide
• InChI: InChI=1S/C19H19ClN2O3S/c1-22-11-16(18(25)21-10-12-4-6-13(20)7-5-12)17(24)15-9-14(3-2-8-23)26-19(15)22/h4-7,9,11,23H,2-3,8,10H2,1H3,(H,21,25)
• InChI Key: ADFGJCKLRVQNKX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C2=C1SC(=C2)CCCO)C(=O)NCC3=CC=C(C=C3)Cl
• Synonyms: CHMODPC cpd; N-(4-chlorobenzyl)-2-(3-hydroxypropyl)-7-methyl-4-oxo-4,7-dihydrothieno(2,3-b)pyridine-5-carboxamide

Description

N-(4-Chlorobenzyl)-2-(3-hydroxypropyl)-7-methyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C19H19ClN2O3S and its molecular weight is 390.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(4-chlorobenzyl)-2-(3-hydroxy-1-propynyl)-7-methyl-4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxamide (Example No. 24) (0.520 g) in 1/1 CH2Cl2/ethanol (160 mL) is hydrogenated over 10% Pd/C (0.156 g) at 35 psi for 2 h. The reaction mixture is filtered through a Celite pad, and the filtrate is concentrated in vacuo. The resulting pale yellow solid is purified via column chromatography (CH2Cl2:CH3OH; 98:2). Fractions homogeneous by TLC are combined and concentrated in vacuo to yield a pale yellow solid (this material contains a small amount of partially reduced product). This material is dissolved in ethanol (100 mL) and hydrogenated over 10% Pd/C (0.156 g) at 35 psi for 1 h. The reaction mixture is filtered through a Celite pad, and the filtrate is concentrated in vacuo. The resulting off-white solid is recrystallized from ethanol to yield 0.211 g (40%) of the desired product as an off-white solid.